N-Furan-2-ylmethyl-2-o-tolyloxy-acetamide

• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C14H15NO3/c1-11-5-2-3-7-13(11)18-10-14(16)15-9-12-6-4-8-17-12/h2-8H,9-10H2,1H3,(H,15,16)
• InChI Key: NEKKLGHZMRERRK-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NCC2=CC=CO2

Description

N-Furan-2-ylmethyl-2-o-tolyloxy-acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of N-Furan-2-ylmethyl-2-o-tolyloxy-acetamide is not fully understood. However, studies have suggested that it may exert its cytotoxic effects by inducing apoptosis and inhibiting cell proliferation. Additionally, it may exhibit its antimicrobial activity by disrupting the cell membrane of bacteria and fungi.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits biochemical and physiological effects, including inhibition of cell growth and division, induction of apoptosis, and disruption of the cell membrane of bacteria and fungi. Additionally, it has been found to exhibit low toxicity towards normal cells, indicating its potential as a selective cytotoxic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-Furan-2-ylmethyl-2-o-tolyloxy-acetamide in lab experiments is its potent cytotoxicity against cancer cells, making it a promising candidate for cancer treatment. Additionally, it exhibits low toxicity towards normal cells, indicating its potential as a selective cytotoxic agent. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on N-Furan-2-ylmethyl-2-o-tolyloxy-acetamide. One potential direction is to further investigate its mechanism of action, which may provide insights into its potential applications in various areas. Additionally, studies could focus on optimizing its synthesis method to increase its availability for research purposes. Furthermore, research could explore the potential of this compound as a lead compound for the development of new cancer treatments, antimicrobial agents, and insecticides.

Synthesis Methods

N-Furan-2-ylmethyl-2-o-tolyloxy-acetamide can be synthesized through a multi-step process. The first step involves the reaction of furfural with methylamine to form N-methylfurfurylamine. This intermediate is then reacted with 2-hydroxyacetophenone in the presence of acetic anhydride to form the final product.

Scientific Research Applications

N-Furan-2-ylmethyl-2-o-tolyloxy-acetamide has been studied for its potential applications in various areas, including cancer treatment, antibacterial and antifungal agents, and insecticides. Studies have shown that this compound exhibits potent cytotoxicity against cancer cells, making it a promising candidate for cancer treatment. Additionally, it has been found to possess antibacterial and antifungal properties, indicating its potential as an antimicrobial agent. Furthermore, it has been shown to have insecticidal activity against various insect species, making it a potential candidate for insecticide development.